Cas no 1236303-09-5 (Methyl 2-iodo-4-(trifluoromethyl)benzoate)

Methyl 2-iodo-4-(trifluoromethyl)benzoate is a versatile aromatic ester featuring both an iodine substituent and a trifluoromethyl group on the benzene ring. The iodine moiety enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the electron-withdrawing trifluoromethyl group influences reactivity in electrophilic substitutions. This compound is commonly employed as an intermediate in pharmaceutical and agrochemical synthesis, where its structural motifs contribute to bioactive molecule development. The methyl ester group further facilitates derivatization under mild conditions. Its well-defined reactivity and stability make it a valuable building block for constructing complex fluorinated and iodinated aromatic systems in organic chemistry.

Methyl 2-iodo-4-(trifluoromethyl)benzoate structure

1236303-09-5 structure

Product Name:Methyl 2-iodo-4-(trifluoromethyl)benzoate

CAS No:1236303-09-5

MF:C₉H₆F₃IO₂

MW:330.042425632477

MDL:MFCD18399512

CID:1033148

PubChem ID:59438424

Update Time:2025-06-07

Methyl 2-iodo-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-iodo-4-(trifluoromethyl)benzoate
- 2-iodo-4-trifluoromethyl-benzoic acid methyl ester
- AGN-PC-0CXVYT
- AK119924
- KB-255807
- METHYL 2-IODO-4-TRIFLUROMETHYLBENZOATE
- methyl 4-trifluoromethyl-2-iodobenzoate
- SureCN425243
- Methyl2-iodo-4-(trifluoromethyl)benzoate
- AS-46211
- SCHEMBL425243
- DTXSID30732024
- MFCD18399512
- AKOS016010832
- A929776
- CS-0131331
- Benzoic acid, 2-iodo-4-(trifluoromethyl)-, methyl ester
- Methyl 2-iodo-alpha,alpha,alpha-trifluoro-p-toluate, 3-Iodo-4-(methoxycarbonyl)benzotrifluoride
- Methyl 2-iodo-4-trifluoromethylbenZoate
- CL9114
- DB-351870
- 1236303-09-5
- MDL： MFCD18399512
- Inchi： 1S/C9H6F3IO2/c1-15-8(14)6-3-2-5(4-7(6)13)9(10,11)12/h2-4H,1H3
- InChI Key： POAMKOUDAYEPCD-UHFFFAOYSA-N
- SMILES： IC1C=C(C(F)(F)F)C=CC=1C(=O)OC

Computed Properties

Exact Mass: 329.93646g/mol
Monoisotopic Mass: 329.93646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 26.3Å²

Methyl 2-iodo-4-(trifluoromethyl)benzoate Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X54745-1g	Methyl 2-iodo-4-(trifluoromethyl)benzoate	1236303-09-5	95%	1g	¥489.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M28910-250mg	Methyl 2-iodo-4-(trifluoromethyl)benzoate	1236303-09-5	95%	250mg	¥154.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M28910-5g	Methyl 2-iodo-4-(trifluoromethyl)benzoate	1236303-09-5	95%	5g	¥924.0	2024-07-19
Apollo Scientific	PC49380-1g	Methyl 2-iodo-4-(trifluoromethyl)benzoate	1236303-09-5	97%	1g	£32.00	2025-02-21
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